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Compound of Interest

Compound Name: Geranyl chloride

Cat. No.: B3021442 Get Quote

Essential Safety and Handling Guide for Geranyl
Chloride
For researchers, scientists, and drug development professionals, ensuring safe laboratory

practices is paramount. This guide provides immediate and essential safety protocols,

operational plans, and disposal instructions for handling Geranyl chloride.

Chemical Safety Profile
Geranyl chloride is a combustible liquid that is irritating to the eyes, respiratory system, and

skin.[1][2] It is also very toxic to aquatic organisms and may cause long-term adverse effects in

the aquatic environment.[1]
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Property Value

CAS Number 5389-87-7

Molecular Formula C10H17Cl

Molecular Weight 172.69 g/mol [3][4]

Appearance Liquid[3]

Boiling Point 102-104 °C at 12 mmHg[3][4]

Density 0.931 g/mL at 25 °C[3][4]

Flash Point 90 °C (194 °F) - closed cup[3]

Storage Temperature 2-8°C[5]

Personal Protective Equipment (PPE)
When handling Geranyl chloride, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or

glasses.[2][6]

Protects against splashes and

vapors that can cause serious

eye irritation.[2]

Skin Protection

- Nitrile gloves- Protective

clothing to prevent skin

exposure.[6]

Prevents skin irritation and

potential systemic effects from

absorption.[1] Contaminated

clothing should be removed

immediately.[2]

Respiratory Protection

Required when vapors or

aerosols are generated.[2] A

NIOSH-approved respirator

with an appropriate filter (e.g.,

Type ABEK) should be used.

[2]

Protects against respiratory

irritation, dizziness, and

drowsiness.[1]
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Operational Plan for Safe Handling
A systematic approach to handling Geranyl chloride from receipt to disposal is critical for

laboratory safety.

Receipt and Storage
Inspection: Upon receipt, inspect containers for any damage or leaks.[1]

Labeling: Ensure all containers are clearly labeled.[1]

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1]

[2] Keep away from incompatible materials such as oxidizing agents, strong acids, and

bases.[1][6] The recommended storage temperature is 2-8°C.[5]

Handling and Use
Ventilation: Always handle Geranyl chloride in a well-ventilated area, preferably within a

chemical fume hood.[1][7]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands

thoroughly with soap and water after handling.[1]

Equipment: Avoid using brass or copper containers or stirrers.[1]

Clothing: Do not allow clothing wet with the material to remain in contact with the skin.[1]

Launder contaminated work clothes separately.[1]

Disposal Plan
Waste Classification: All waste containing Geranyl chloride must be treated as hazardous

waste.[1]

Containers: Collect waste in suitable, labeled containers for disposal.[1]

Regulations: All waste disposal must be conducted in accordance with local, state, and

federal regulations.[1] Do not dispose of into drains or the environment.[2]
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Emergency Procedures
Immediate and appropriate action during an emergency can significantly mitigate harm.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air.[2] If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

[2] Flush the affected skin and hair with running

water and soap.[1] Seek medical attention if

irritation occurs.[1]

Eye Contact

Immediately flush the eyes with plenty of fresh,

running water for at least 15 minutes, holding

the eyelids open.[1] Remove contact lenses if

present and easy to do.[2] Seek immediate

medical attention.[1]

Ingestion

Rinse the mouth with water.[1] Give the person

water to drink. Do not induce vomiting.[8] Seek

immediate medical advice.[1]

Spill and Leak Response
Evacuate: Clear the area of all personnel.

Ventilate: Increase ventilation in the area.[1]

Containment: For minor spills, contain the spill using sand, earth, or another inert absorbent

material.[1] Prevent the spill from entering drains or waterways.[1]

Collection: Collect the absorbed material and recoverable product into labeled containers for

proper disposal.[1]

Decontamination: Wash the spill area and prevent runoff from entering drains.[1]
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Firefighting Measures
Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[1][2] Water spray

can be used to cool adjacent containers.[1]

Protective Gear: Firefighters should wear full body protective clothing and self-contained

breathing apparatus.[1][2]

Hazards: Geranyl chloride is combustible and may emit toxic fumes of carbon monoxide,

hydrogen chloride, and phosgene when heated.[1] Containers may rupture violently if

heated.[1]

Workflow for Safe Handling and Emergency
Response
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Geranyl Chloride: Safe Handling and Emergency Workflow

Safe Handling Protocol

Emergency Response

Spill Response Exposure Response

Receipt & Inspection

Secure Storage
(Cool, Dry, Ventilated)

If OK

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling in Fume Hood

Waste Disposal
(Hazardous Waste Stream)

Spill or Leak Occurs

Potential
Incident

Personnel Exposure

Potential
Incident

Evacuate Area Remove from Exposure

Contain Spill
(Inert Absorbent)

Collect & Dispose

Decontaminate Area

Administer First Aid
(as per route)

Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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